2-Amino-5-cyano-6-methoxypyridine-3-carboxamide

• IUPAC Name: 2-amino-5-cyano-6-methoxypyridine-3-carboxamide
• InChI: InChI=1S/C8H8N4O2/c1-14-8-4(3-9)2-5(7(11)13)6(10)12-8/h2H,1H3,(H2,10,12)(H2,11,13)
• InChI Key: AIKISPJAKBTYHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1C#N)C(=O)N)N
• Molecular Formula: C8H8N4O2
• DSSTOX Substance ID: DTXSID20304355
• Molecular Weight: 192.17 g/mol
• CAS No.: 89977-58-2

Description

2-Amino-5-cyano-6-methoxypyridine-3-carboxamide, also known as ACMP, is an organic compound with a wide range of uses in various scientific fields. It is used in the synthesis of pharmaceuticals and other compounds, and has been studied for its potential applications in the field of medicine and biochemistry.

Scientific Research Applications

Synthesis and Characterization

• A study by Jayarajan et al. (2019) focused on the water-mediated synthesis of compounds structurally related to 2-Amino-5-cyano-6-methoxypyridine-3-carboxamide. These compounds were characterized using techniques like FT-IR, NMR, and X-ray diffraction, providing insights into their structural properties and potential applications in chemical research (Jayarajan et al., 2019).

Non-Linear Optical (NLO) Properties

• The aforementioned study by Jayarajan et al. also investigated the NLO properties of the synthesized compounds. This research could have implications for the development of materials with unique optical characteristics for various technological applications (Jayarajan et al., 2019).

Molecular Docking Studies

• In the same study, molecular docking analyses were performed to explore the binding modes of the synthesized compounds with the colchicine binding site of tubulin. This has potential implications in the field of cancer research, particularly in the inhibition of tubulin polymerization and anticancer activity (Jayarajan et al., 2019).

Photophysical Properties

• A 2020 study by Novanna et al. discussed the microwave-assisted synthesis of derivatives related to this compound. The study highlighted the photophysical properties of these compounds, indicating their potential use in materials science, particularly in the field of luminescence (Novanna et al., 2020).

Cytotoxicity Studies

• Hassan et al. (2014) synthesized derivatives of this compound and examined their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This research is significant in the context of developing potential anticancer agents (Hassan et al., 2014).

DNA Base Recognition

• Research by Gaugain et al. (1981) studied the hydrogen bonding in deoxyribonucleic acid (DNA) base recognition using compounds structurally similar to this compound. This study provides insights into the interaction of these compounds with DNA, which is crucial in the field of molecular biology and genetics (Gaugain et al., 1981).